Cas no 477733-25-8 (N-[(4-chlorophenyl)methylideneamino]-4-[(4-chlorophenyl)sulfonylamino]benzamide)

• Product Name: N-[(4-chlorophenyl)methylideneamino]-4-[(4-chlorophenyl)sulfonylamino]benzamide
• CAS No: 477733-25-8
• MF: C₂₀H₁₅Cl₂N₃O₃S
• MW: 448.322401285172
• CID: 2626044
• PubChem ID: 3528658
• Update Time: 2025-04-21

N-[(4-chlorophenyl)methylideneamino]-4-[(4-chlorophenyl)sulfonylamino]benzamide Chemical and Physical Properties

Names and Identifiers

• 477733-25-8
• DTXSID30393351
• N-[(4-chlorophenyl)methylideneamino]-4-[(4-chlorophenyl)sulfonylamino]benzamide

• Inchi： 1S/C20H15Cl2N3O3S/c21-16-5-1-14(2-6-16)13-23-24-20(26)15-3-9-18(10-4-15)25-29(27,28)19-11-7-17(22)8-12-19/h1-13,25H,(H,24,26)
• InChI Key： YGGGHOSIAUGOBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C=CC(C(NN=CC2C=CC(=CC=2)Cl)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 447.0211179Da
• Monoisotopic Mass: 447.0211179Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 96Ų